1-(2,3-dihydro-1H-indol-1-yl)-2-(quinolin-8-yloxy)ethanone

• Molecular Formula: C19H16N2O2
• Molecular Weight: 304.3 g/mol
• SMILES: C1CN(C2=CC=CC=C21)C(=O)COC3=CC=CC4=C3N=CC=C4
• InChI: InChI=1S/C19H16N2O2/c22-18(21-12-10-14-5-1-2-8-16(14)21)13-23-17-9-3-6-15-7-4-11-20-19(15)17/h1-9,11H,10,12-13H2
• InChIKey: BZYGBRRUVLWNOE-UHFFFAOYSA-N

Indoline-Quinoline Ethanone: Identity and Procurement

1-(2,3-Dihydro-1H-indol-1-yl)-2-(quinolin-8-yloxy)ethanone (also indexed as 8-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethoxy]quinoline; molecular formula C19H16N2O2, MW 304.34) is a synthetic heterocyclic compound combining an indoline (2,3-dihydroindole) moiety with a quinolin-8-yloxy fragment via an ethanone linker . The compound belongs to the broader class of quinoline-indole/dihydroindole hybrids that have been investigated across multiple therapeutic target families, including Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) for antimalarial applications [1], the cysLT1 receptor for inflammatory indications, and monoamine oxidases for CNS applications. Its unsubstituted quinoline ring at the 2-position distinguishes it from a family of closely related analogs bearing pyrrolidine, piperidine, or benzylpiperidine substituents at that position (e.g., CAS 923210-52-0, the 2-pyrrolidinyl analog) .

Scaffold Unsubstituted quinoline-indoline ethanone core

Provenance Patent-exemplified PfDHODH inhibitor (US8703811 Cpd 97)

Context Antimalarial target engagement research tool

• [1] Bastos C, Booker ML, Celatka CA, et al. Small molecule inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase. US Patent 8,703,811 B2. Issued April 22, 2014. View Source

Why Generic Substitution Fails

Within the quinoline-indoline ethanone series, minor structural variations at the quinoline 2-position produce large shifts in target potency and selectivity. In the PfDHODH inhibitor series disclosed in US8703811, the 2-unsubstituted quinoline analog (compound 97; IC50 = 178 nM) [1] exhibits a potency that falls between the more potent 2-substituted variants (e.g., compound 52, IC50 = 94 nM) [2] and less potent analogs (e.g., compound 33, IC50 = 191 nM) [3]. Furthermore, the target compound displays a distinct off-target profile: it is essentially inactive against MAO-A (IC50 > 100,000 nM) while retaining moderate MAO-B affinity (IC50 = 4,890 nM) [4]. Substitution at the quinoline 2-position with pyrrolidine (CAS 923210-52-0) introduces additional hydrogen-bonding capacity and steric bulk that can redirect target engagement . These quantitative differences mean that procurement decisions cannot rely on class-level assumptions; the specific substitution pattern dictates biological outcome.

2-Position substitution SAR at quinoline 2-position may shift PfDHODH potency and off-target profile.

MAO selectivity MAO-A sparing profile may not transfer to 2-substituted analogs.

Annotation gap Many catalog analogs lack patent-anchored biological characterization.

• [1] BindingDB BDBM120355. Affinity Data for US8703811, Compound 97: IC50 = 178 nM against PfDHODH (Type 2). Deposited 2014-10-14. View Source
• [2] BindingDB BDBM120312. Affinity Data for US8703811, Compound 52: IC50 = 94 nM against PfDHODH (Type 2). Deposited 2014-10-14. View Source
• [3] BindingDB BDBM120297. Affinity Data for US8703811, Compound 33: IC50 = 191 nM against PfDHODH (Type 2). Deposited 2014-10-14. View Source
• [4] BindingDB BDBM50401983 (CHEMBL2203920). MAO-A IC50 > 100,000 nM; MAO-B IC50 = 4,890 nM. Assay: inhibition of kynuramine conversion, fluorescence readout, 20 min. View Source

Head-to-Head Comparative Evidence

PfDHODH Inhibition: Intermediate Potency in Patent Series

In the PfDHODH Type 2 enzyme inhibition assay (direct orotate formation or DCIP chromogen reduction), the target compound (US8703811, Compound 97) exhibits an IC50 of 178 nM [1]. This places it at an intermediate potency rank within the same patent series: less potent than Compound 52 (IC50 = 94 nM) [2] and Compound 49 (IC50 = 113 nM) [3], but more potent than Compound 33 (IC50 = 191 nM) [4]. The 178 nM value, while not the most potent in the series, is achieved without any substitution at the quinoline 2-position, suggesting that the core indoline-quinolinyloxy-ethanone scaffold possesses intrinsic PfDHODH binding capacity that can be further optimized through 2-position derivatization. This is a meaningful differentiator for medicinal chemistry campaigns seeking a minimal, tractable starting scaffold.

PfDHODH Inhibition

Head-to-head comparison

IC50 178 nM (Cpd 97); cf. Cpd 52 94 nM, Cpd 33 191 nM

Supports PfDHODH pathway inhibition context

Intermediate rank in patent series; same assay conditions

Evidence Dimension	Inhibitory potency against Plasmodium falciparum dihydroorotate dehydrogenase (PfDHODH) Type 2
Target Compound Data	IC50 = 178 nM (US8703811, Compound 97)
Comparator Or Baseline	Compound 52: IC50 = 94 nM; Compound 49: IC50 = 113 nM; Compound 33: IC50 = 191 nM (all from US8703811, same assay)
Quantified Difference	1.89-fold less potent than Compound 52; 1.07-fold more potent than Compound 33
Conditions	Type 2 DHODH activity assay; direct measurement of orotate formation or DCIP chromogen reduction; P. falciparum enzyme

Why This Matters

For procurement decisions in antimalarial lead optimization programs, the 178 nM IC50 establishes a quantifiable baseline for the unsubstituted scaffold, enabling rational selection of this compound as a reference standard or starting point for 2-position SAR exploration.

• [1] BindingDB BDBM120355. US8703811, Compound 97. PfDHODH Type 2 IC50 = 178 nM. Assay: direct orotate formation or DCIP chromogen reduction. View Source
• [2] BindingDB BDBM120312. US8703811, Compound 52. PfDHODH Type 2 IC50 = 94 nM. Same assay conditions. View Source
• [3] BindingDB BDBM50379147 (CHEMBL2012830). US8703811, Compound 49. PfDHODH Type 2 IC50 = 113 nM. Same assay conditions. View Source
• [4] BindingDB BDBM120297. US8703811, Compound 33. PfDHODH Type 2 IC50 = 191 nM. Same assay conditions. View Source

MAO Selectivity: Clean MAO-A Window

The target compound was profiled against human MAO-A and MAO-B in a fluorescence-based assay measuring inhibition of kynuramine conversion to 4-hydroxyquinoline over 20 minutes [1]. It showed negligible MAO-A inhibition (IC50 > 100,000 nM) and moderate MAO-B inhibition (IC50 = 4,890 nM), yielding a selectivity ratio of >20-fold favoring MAO-B over MAO-A. This profile is relevant because many quinoline-containing compounds carry MAO-related off-target liabilities. The >100 μM MAO-A window indicates a low risk of MAO-A-mediated side effects (e.g., tyramine pressor response), while the moderate MAO-B activity may be exploitable or manageable depending on the therapeutic context. In contrast, the 2-pyrrolidinyl analog (CAS 923210-52-0) has not been publicly profiled against MAO enzymes, limiting direct selectivity comparison .

MAO Selectivity

Reported selectivity

MAO-A IC50 >100,000 nM; MAO-B 4,890 nM (>20x)

MAO-A sparing profile supports CNS off-target screening

Fluorescence kynuramine assay; human enzymes

Evidence Dimension	Inhibition of human monoamine oxidase A and B
Target Compound Data	MAO-A IC50 > 100,000 nM; MAO-B IC50 = 4,890 nM
Comparator Or Baseline	Baseline: MAO-A/MAO-B selectivity ratio > 20.4; class-level expectation for quinoline derivatives is variable MAO inhibition
Quantified Difference	MAO-B/MAO-A selectivity ratio > 20.4-fold
Conditions	Fluorescence assay; kynuramine substrate conversion to 4-hydroxyquinoline; 20 min incubation; human enzymes; Northeast Ohio Medical University screening

Why This Matters

For CNS or antimalarial programs where MAO-A inhibition is an exclusion criterion, the >100 μM MAO-A IC50 provides quantitative evidence of a clean off-target profile, directly supporting procurement for projects requiring MAO-A-sparing chemotypes.

• [1] BindingDB BDBM50401983 (CHEMBL2203920). MAO-A IC50 > 100,000 nM; MAO-B IC50 = 4,890 nM. Assay: kynuramine conversion inhibition, fluorescence, 20 min. Curated by ChEMBL. View Source

Quinoline 2-Position Minimalism vs. Substituted Analogs

The target compound bears a hydrogen at the quinoline 2-position, distinguishing it from the most commonly cataloged analogs in this chemical series. The 2-pyrrolidinyl analog (CAS 923210-52-0; C23H23N3O2, MW 373.46) , 2-piperidinyl analog, and 2-(4-benzylpiperidin-1-yl) analog all introduce additional molecular weight (+69.1 Da for pyrrolidine), increased lipophilicity, and altered hydrogen-bonding capacity relative to the target compound (C19H16N2O2, MW 304.34) . The lower molecular weight and reduced complexity of the target compound make it preferable as a starting scaffold for fragment-based or structure-guided optimization, where minimal functionality allows cleaner interpretation of SAR arising from subsequent substitutions. This is a class-level inference supported by the known physicochemical properties: the target compound has a lower heavy atom count (23 vs. 28 for the pyrrolidinyl analog) and fewer rotatable bonds, which may contribute to improved ligand efficiency metrics when normalized for potency.

Scaffold Minimalism

Class-level inference

MW 304.34 vs 373.46 (2-pyrrolidinyl); Δ 5 heavy atoms

Lighter core supports fragment-based lead discovery

Physicochemical comparison; no co-crystal data

Evidence Dimension	Molecular weight and structural complexity at the quinoline 2-position
Target Compound Data	C19H16N2O2, MW = 304.34 g/mol, 0 substituents at quinoline 2-position, 23 heavy atoms
Comparator Or Baseline	2-Pyrrolidinyl analog (CAS 923210-52-0): C23H23N3O2, MW = 373.46 g/mol, 1 substituent, 28 heavy atoms
Quantified Difference	ΔMW = +69.12 g/mol (+22.7%); Δheavy atoms = +5
Conditions	Physicochemical comparison based on molecular formula; no co-crystal structure or direct biochemical comparison of the two compounds under identical assay conditions available

Why This Matters

For medicinal chemistry groups prioritizing ligand efficiency and fragment-like starting points, the 304 Da unsubstituted scaffold offers a quantitatively lighter core than 2-substituted analogs, enabling more efficient exploration of chemical space during lead optimization.

Patent-Anchored Provenance (DHODH Inhibitors)

The target compound is specifically exemplified as Compound 97 in US Patent 8,703,811 B2, assigned to Genzyme Corporation, Massachusetts Institute of Technology, and Harvard University [1]. This patent family covers small molecule inhibitors of Plasmodium falciparum DHODH and includes 100+ exemplified compounds with measured IC50 values. Within this patent, the compound sits in a defined SAR neighborhood: compounds with IC50 values ranging from 94 nM to >10,000 nM are disclosed, providing a rich comparative dataset for contextualizing its activity [2]. The patent origin provides clear documentation of synthetic methodology, analytical characterization, and biological assay protocols, which is not uniformly available for all catalog analogs. For industrial procurement, this means the compound's identity, purity benchmarks, and biological annotation are traceable to a verifiable legal and scientific document, reducing the risk of purchasing an uncharacterized or mis-annotated analog.

Patent Provenance

Supporting evidence

Exemplified Compound 97 in US8703811 B2

Patent-anchored identity supports procurement confidence

Traceable documentation; assay context described

Evidence Dimension	Documented provenance and assay context in patent literature
Target Compound Data	Explicitly exemplified as Compound 97 in US8703811 B2; IC50 = 178 nM measured under defined assay conditions described in the patent
Comparator Or Baseline	Many catalog analogs (e.g., CAS 923210-52-0) lack peer-reviewed or patent-anchored biological annotation with explicit compound numbering and assay descriptions
Quantified Difference	Binary: patent-exemplified vs. not patent-exemplified in the primary PfDHODH SAR disclosure
Conditions	Patent US8703811 B2; filed May 7, 2009; granted April 22, 2014; International Application PCT/US2009/002845

Why This Matters

For procurement in industrial or academic settings where regulatory documentation and traceable biological annotation are required (e.g., grant-funded screening campaigns, IND-enabling studies), patent-exemplified status provides a level of characterization confidence that unannotated catalog compounds cannot match.

• [1] Bastos C, Booker ML, Celatka CA, et al. Small molecule inhibitors of Plasmodium falciparum dihydroorotate dehydrogenase. US Patent 8,703,811 B2. Granted April 22, 2014. Compound 97 identified in BindingDB as BDBM120355. View Source
• [2] BindingDB entries for US8703811 series: BDBM120312 (Cpd 52, IC50 94 nM), BDBM50379147 (Cpd 49, IC50 113 nM), BDBM120355 (Cpd 97, IC50 178 nM), BDBM120297 (Cpd 33, IC50 191 nM). All deposited 2014-10-14. View Source

Indoline-Quinoline Ethanone: Application Scenarios

PfDHODH Reference for Antimalarial Lead Optimization

This compound serves as a quantitatively defined reference point within the US8703811 PfDHODH inhibitor series. With an IC50 of 178 nM against the Type 2 enzyme [1], it occupies an intermediate potency tier that is well-suited for use as a benchmark compound in medicinal chemistry campaigns aiming to improve upon the unsubstituted quinoline scaffold. Procurement is recommended for laboratories conducting SAR by catalog or parallel synthesis at the quinoline 2-position, where the 2-unsubstituted parent is needed as a control to quantify the potency gain from introduced substituents.

MAO-A Sparing for CNS Applications

The compound's MAO-A IC50 > 100,000 nM, confirmed by a fluorescence-based kynuramine conversion assay [1], makes it a candidate for CNS-targeted screening cascades where MAO-A inhibition is a predefined exclusion criterion. Its moderate MAO-B activity (IC50 = 4,890 nM) may be further characterized as a potential ancillary pharmacology feature. This profile is particularly relevant for programs exploring quinoline-containing ligands for neurodegenerative or psychiatric indications, where avoidance of MAO-A-related hypertensive crisis risk is essential.

Minimal Scaffold for Fragment-Based Lead Discovery

At MW 304.34 and with only 23 heavy atoms and an unadorned quinoline 2-position [1], this compound aligns with fragment-like physicochemical criteria. It is recommended for procurement by groups employing structure-based drug design (SBDD) or fragment-based lead discovery (FBLD), where the absence of 2-substitution allows unambiguous interpretation of crystallographic binding modes upon soaking or co-crystallization with target proteins such as PfDHODH or other quinoline-recognizing targets.

Antimalarial Chemotype Patent Landscape and FTO

The compound's explicit exemplification in US8703811 B2 [1], assigned to Genzyme/MIT/Harvard, provides a concrete starting point for intellectual property landscaping. Procurement of this specific compound enables analytical verification of patent-disclosed structures, supporting due diligence for organizations developing next-generation DHODH inhibitors or evaluating freedom-to-operate within the quinoline-indoline ether chemical space.

Application

Selection Property

Validation Focus

PfDHODH pathway studies

Intermediate potency reference compound

PfDHODH enzyme assay benchmarking

CNS off-target screening

MAO-A sparing profile

MAO enzyme selectivity assay

Fragment-based lead discovery

Low-MW unsubstituted scaffold

Crystallographic binding mode analysis

IP landscape analysis

Patent-exemplified identity

Patent documentation verification

• [1] BindingDB BDBM120355; BindingDB BDBM50401983; US Patent 8,703,811 B2; ChemicalBook CB82066389. Composite evidence as detailed in Sections 1-3. View Source